2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide

• IUPAC Name: 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H17N3O2/c1-9(2)14-12(17)8-16-11-7-5-4-6-10(11)15(3)13(16)18/h4-7,9H,8H2,1-3H3,(H,14,17)
• InChI Key: QNSJNCSEUVWSOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C2=CC=CC=C2N(C1=O)C
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. It may also work by scavenging free radicals and reducing oxidative stress in the body.
Biochemical and Physiological Effects:
2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and inhibit the growth of cancer cells. Studies have also suggested that this compound may have neuroprotective effects and could improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide in lab experiments is that it has been found to have low toxicity in animal studies. This makes it a safe compound to work with in the laboratory. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide. One area of research could focus on its potential use in the treatment of neurodegenerative diseases. Another area of research could focus on its anticancer properties and its potential use in cancer therapy. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to design experiments that specifically target its effects.

Synthesis Methods

The synthesis of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide involves the condensation of 3-methyl-2-oxobenzimidazole with N-isopropylacetamide in the presence of a catalyst. The reaction is carried out under reflux with the use of a solvent such as ethanol or methanol. The resulting product is then purified through recrystallization to obtain a pure form of the compound.

Scientific Research Applications

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide has been found to have potential applications in the field of medicine. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. Studies have also suggested that this compound may have neuroprotective effects and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.